6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0874875
InChI:
InChI=1S/C22H19ClN4O2S/c1-2-7-19-26-27-20(24)16(21(28)25-22(27)30-19)12-14-8-4-6-11-18(14)29-13-15-9-3-5-10-17(15)23/h3-6,8-12,24H,2,7,13H2,1H3/b16-12-,24-20?
SMILES:
CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1
Molecular Formula:
C22H19ClN4O2S
Molecular Weight:
438.9 g/mol
6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
CAS No.:
Cat. No.: VC0874875
Molecular Formula: C22H19ClN4O2S
Molecular Weight: 438.9 g/mol
* For research use only. Not for human or veterinary use.
![6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H19ClN4O2S |
|---|---|
| Molecular Weight | 438.9 g/mol |
| IUPAC Name | (6Z)-6-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-5-imino-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
| Standard InChI | InChI=1S/C22H19ClN4O2S/c1-2-7-19-26-27-20(24)16(21(28)25-22(27)30-19)12-14-8-4-6-11-18(14)29-13-15-9-3-5-10-17(15)23/h3-6,8-12,24H,2,7,13H2,1H3/b16-12-,24-20? |
| Standard InChI Key | HOJCJOBOSVMXBO-YXBAXSDQSA-N |
| Isomeric SMILES | CCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4Cl)/C(=O)N=C2S1 |
| SMILES | CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1 |
| Canonical SMILES | CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1 |
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